N-(4-fluorobenzyl)-2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-[1-[(2-methoxyphenyl)methyl]-3-oxopiperazin-2-yl]acetamide
• InChI: InChI=1S/C21H24FN3O3/c1-28-19-5-3-2-4-16(19)14-25-11-10-23-21(27)18(25)12-20(26)24-13-15-6-8-17(22)9-7-15/h2-9,18H,10-14H2,1H3,(H,23,27)(H,24,26)
• InChI Key: FEUDBVFPQIYQNX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN2CCNC(=O)C2CC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C21H24FN3O3
• Molecular Weight: 385.4 g/mol

Description

N-(4-fluorobenzyl)-2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]acetamide, also known as F-MBZP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Scientific Research Applications

N-(4-fluorobenzyl)-2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]acetamide has been studied for its potential therapeutic applications in various fields of scientific research. It has been shown to have anti-inflammatory, antioxidant, and neuroprotective properties. N-(4-fluorobenzyl)-2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]acetamide has been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. It has also been studied for its potential use in the treatment of cancer and as an analgesic.

Mechanism of Action

The mechanism of action of N-(4-fluorobenzyl)-2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]acetamide is not fully understood, but it is believed to act on various molecular targets in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. N-(4-fluorobenzyl)-2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]acetamide has also been shown to inhibit the activity of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects
N-(4-fluorobenzyl)-2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]acetamide has been shown to have various biochemical and physiological effects in the body. It has been shown to reduce inflammation and oxidative stress, as well as improve cognitive function and memory. N-(4-fluorobenzyl)-2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]acetamide has also been shown to have analgesic effects and to reduce the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-fluorobenzyl)-2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]acetamide in lab experiments is its potential therapeutic applications in various fields of scientific research. However, one limitation is the lack of understanding of its mechanism of action and potential side effects.

Future Directions

For research on N-(4-fluorobenzyl)-2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]acetamide include further studies on its mechanism of action, potential therapeutic applications, and safety profile. Additionally, research could focus on developing more efficient synthesis methods for N-(4-fluorobenzyl)-2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]acetamide and its derivatives.

Synthesis Methods

The synthesis of N-(4-fluorobenzyl)-2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]acetamide involves a series of chemical reactions, starting with the reaction between 4-fluorobenzylamine and 2-methoxybenzaldehyde to form 4-fluorobenzyl-2-methoxybenzylamine. This intermediate product is then reacted with acetic anhydride and piperazine to form N-(4-fluorobenzyl)-2-[1-(2-methoxybenzyl)-3-oxo-2-piperazinyl]acetamide.